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Compound of Interest

Compound Name: 3-Bromohexane

Cat. No.: B146008

In-Depth Technical Guide to 3-Bromohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromohexane, a versatile haloalkane
utilized in various synthetic applications within the pharmaceutical and agrochemical industries.
The document details its chemical properties, common synonyms, and a representative
experimental protocol for its use in carbon-carbon bond formation.

Chemical Identity and Synonyms

3-Bromohexane is a secondary bromoalkane that serves as a valuable intermediate in organic
synthesis. Its structure consists of a six-carbon hexane chain with a bromine atom attached to
the third carbon atom.

Common synonyms for 3-Bromohexane include:
o 3-Hexyl Bromide[1]

e Hexane, 3-bromo-[2]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromohexane is presented in the table
below. This data is essential for its appropriate handling, storage, and application in
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experimental settings.

Property Value Reference
Molecular Formula CeH13Br [3114]
Molecular Weight 165.07 g/mol [2][3]

CAS Number 3377-87-5 [3]
Appearance Colorlfass- to light orange/yellow o

clear liquid

Boiling Point 142-146 °C [2]

Density 1.17 g/cm3 [2]

Flash Point 46 °C [2]
Refractive Index 1.4460 [2]

Insoluble in water; Soluble in
Solubility organic solvents like ethanol [1]

and diethyl ether.

Applications in Organic Synthesis

3-Bromohexane is a key reagent in various organic transformations, primarily in nucleophilic
substitution and elimination reactions. Its utility is prominent in the formation of carbon-carbon
and carbon-heteroatom bonds, making it a valuable building block in the synthesis of more
complex molecules for drug discovery and development. For instance, it is employed in the
production of pharmaceuticals and agrochemicals.[1]

One significant application is in the synthesis of alkynes. Through reaction with the sodium salt
of a terminal alkyne, 3-Bromohexane can be used to extend the carbon chain, a crucial step in
the synthesis of many organic compounds.

Experimental Protocol: Synthesis of 3-Octyne via
Nucleophilic Substitution
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This section details a representative experimental protocol for the synthesis of 3-octyne, where
3-Bromohexane is a key reactant. This reaction demonstrates the utility of 3-Bromohexane in
forming carbon-carbon bonds. The reaction proceeds via the deprotonation of a terminal alkyne
by a strong base, followed by a nucleophilic attack on 3-Bromohexane.

Reaction:

1-Butyne + Sodium Amide — Sodium Butynide Sodium Butynide + 3-Bromohexane - 3-
Octyne + Sodium Bromide

Materials:

e 1-Butyne

e Sodium amide (NaNH:2)

e Liquid ammonia (NHs)

¢ 3-Bromohexane

 Diethyl ether

e Saturated agueous ammonium chloride solution

e Anhydrous magnesium sulfate

Procedure:

o Preparation of the Acetylide Anion: In a three-necked flask equipped with a dry ice
condenser and a mechanical stirrer, add liquid ammonia. To the stirred liquid ammonia, add
sodium amide in small portions. Allow the sodium amide to dissolve. Bubble 1-butyne gas
through the sodium amide solution. The formation of the sodium butynide salt will be
observed.

» Alkylation Reaction: To the freshly prepared sodium butynide suspension, add a solution of
3-bromohexane in diethyl ether dropwise at -33 °C (the boiling point of liquid ammonia).
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e Reaction Quenching and Work-up: After the addition is complete, allow the reaction mixture
to stir for several hours. Carefully quench the reaction by the slow addition of a saturated

agueous ammonium chloride solution.

o Extraction and Isolation: Allow the ammonia to evaporate. To the remaining residue, add
water and diethyl ether. Separate the organic layer, and extract the aqueous layer with
diethyl ether. Combine the organic extracts.

e Drying and Solvent Removal: Dry the combined organic layers over anhydrous magnesium
sulfate. Filter the drying agent and remove the solvent by rotary evaporation.

« Purification: Purify the crude product by fractional distillation to obtain pure 3-octyne.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis of 3-octyne from 3-

Bromohexane.
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Caption: Workflow for the synthesis of 3-Octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

